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Compound of Interest

Compound Name: BRD2492
Cat. No.: B12380826
Get Quote
. J

This document provides essential safety and logistical information for the proper handling and
disposal of the research chemical BRD2492. The following procedural guidance is based on
established best practices for laboratory chemical waste management.

Important Notice: A specific Safety Data Sheet (SDS) with explicit disposal instructions for
BRD2492 was not found in the available search results. Therefore, the following procedures
are based on general guidelines for the disposal of hazardous chemical waste. Always consult
your institution's Environmental Health and Safety (EHS) department for specific protocols and
regulatory requirements in your location.[1][2]

Chemical and Physical Properties

Proper handling and disposal begin with understanding the compound's properties. The
following data for BRD2492 has been compiled from various sources.[3][4][5]
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Property Value

CAS Number 1821669-43-5

Molecular Formula C20H18N4O2

Molecular Weight 346.39 g/mol

Purity >98% (HPLC)

Solubility In Vitro: DMSO : 31.25 mg/mL (90.22 mM)

Store lyophilized at -20°C, keep desiccated. In
Storage ] o
solution, store at -20°C and use within 1 month.

Standard Operating Procedure for Disposal

The recommended method for the disposal of BRD2492 is through a certified hazardous waste
management service coordinated by your institution's EHS department.[1] Attempting to
neutralize the chemical in the lab without a validated protocol is strongly discouraged.[1]

Step 1: Waste Identification and Classification

o All materials contaminated with BRD2492 must be treated as hazardous chemical waste.
This includes:

[¢]

Unused or expired BRD2492 powder.

o

Solutions containing BRD2492.

o

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

[¢]

Contaminated lab supplies (e.g., pipette tips, tubes, flasks, and paper).

[¢]

Contaminated spill cleanup materials.

Step 2: Waste Segregation and Containment

¢ Solid Waste: Collect all solid waste contaminated with BRD2492 (e.g., gloves, pipette tips,
paper towels) in a dedicated, leak-proof container lined with a heavy-duty plastic bag.[6]
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» Liquid Waste: Collect all liquid waste containing BRD2492 in a dedicated, clearly labeled,
and chemically compatible waste container.[1] Polyethylene or glass containers are typically
suitable.[1][6] Do not mix with other incompatible waste streams.[1]

o Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated, puncture-resistant sharps container labeled with the biohazard symbol.[7][8]

Step 3: Labeling and Storage

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "BRD2492," and a description of the contents (e.g., "BRD2492 in
DMSO," "Solid waste contaminated with BRD2492").[6]

o Storage: Store waste containers in a designated and secure satellite accumulation area
within the laboratory.[1] Containers must be kept tightly sealed except when adding waste.[1]
[6] Ensure the storage area is well-ventilated, and place containers in secondary
containment to prevent spills.[1]

Step 4: Arranging for Disposal

e Once a waste container is nearly full (do not overfill), contact your institution's EHS
department to schedule a waste pickup.[1]

o Follow all institutional procedures for waste collection requests, which may involve
completing a chemical waste pickup form detailing the type and volume of waste.[2][6]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is critical.

o Evacuate and Alert: Evacuate the immediate area and alert your supervisor and EHS
department.[1]

o Assess the Spill: If the spill is small and you are trained to handle it, proceed with cleanup.
For large spills, await the arrival of trained emergency responders.

o Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-
resistant gloves.[1]
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o Contain the Spill: Use an inert absorbent material such as vermiculite or sand to contain the
spill.[1]

o Collect Waste: Carefully collect the absorbed material and any contaminated debris into a
designated hazardous waste container.[1]

o Clean and Decontaminate: Clean the spill area with an appropriate solvent or detergent and
water.

» Dispose of Cleanup Materials: Treat all cleanup materials as hazardous waste and dispose
of them according to the procedures outlined above.

Visual Workflows

The following diagrams illustrate the key decision-making processes for waste disposal and
spill response.
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Caption: Workflow for the segregation and disposal of BRD2492 waste.
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Caption: Decision workflow for responding to a BRD2492 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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